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Compound of Interest |

Compound Name: Preparation B 100
CAS No.: 117936-86-4
Cat. No.: B040323
. J

Executive Summary & Risk Profile

Preparation B 100 (identified in pharmaceutical contexts as a high-purity Active
Pharmaceutical Ingredient or intermediate, often associated with CAS 117936-86-4 or high-
potency vitamin complexes) presents specific challenges regarding particulate containment
and dermal sensitization.[1]

Unlike standard bench reagents, Preparation B 100 in its raw powder form requires adherence
to Occupational Exposure Band (OEB) 3 protocols.[1] The primary risks are not acute lethality,
but rather respiratory sensitization and cumulative pharmacological effects upon inhalation or
transdermal absorption.[1]

Immediate Directive: Do not handle Preparation B 100 on an open bench. All solid-state
manipulation must occur within a certified Chemical Fume Hood (CFH) or Powder Containment
Balance Enclosure.[1]

The PPE Matrix: A Self-Validating System[1]

The following PPE selection is based on the Hierarchy of Controls. We prioritize barrier integrity
against fine particulates (<10 microns) and solvent permeation during solubilization.[1]

Personal Protective Equipment Specifications
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Body Area

Minimum Requirement

Technical Justification
(The "Why")

Respiratory

N95 (Minimum) or P100/PAPR

Particulate Risk: Preparation B
100 fines can remain airborne
for hours.[1] N95 filters 95% of
0.3-micron particles.[1] If
handling >100g, upgrade to
P100 to prevent nasal

sensitization.[1]

Dermal (Hands)

Double Gloving (Nitrile)

Permeation & Indicator: Inner
glove (Bright Blue/Green) +
Outer glove (Purple/Black).[1]
This creates a visual breach
indicator.[1] Nitrile offers
superior resistance to the
organic solvents (e.g., DMSO,
Methanol) often used to
solubilize B 100.[1]

Ocular

Chemical Splash Goggles

Aerosol Defense: Safety
glasses are insulfficient for
powders.[1] Goggles seal the
orbital area against drifting
dust and accidental splashes

during dissolution.[1]

Body

Tyvek® Lab Coat (Closed
Front)

Retention Prevention: Cotton
coats trap powders in fibers,

tracking chemicals out of the
lab.[1] Tyvek provides a non-
porous barrier that sheds

particulates.[1]

PPE Decision Logic (DOT Visualization)[1]

The following diagram illustrates the decision-making process for selecting PPE based on the

physical state of Preparation B 100.

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://www.benchchem.com/product/b040323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Start: Handling Preparation B 100

Determine Physical State

Dry Powder Solution

Solid / Powder Form [ Solubilized / Liquid Form j

:

Risk: Inhalation & Dust Generation j [ Risk: Splash & Dermal Absorption

' '

REQUIRED: REQUIRED:
1. Fume Hood / Enclosure 1. Chemical Splash Goggles
2. N95 or P100 Respirator 2. Double Nitrile Gloves
3. Tyvek Sleeves 3. Standard Lab Coat

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on physical state.[1] Note the escalation to respiratory
protection for solid handling.

Operational Protocols: Causality & Workflow

Safety is not just what you wear; it is how you move.[1] The following protocols are designed to
minimize kinetic energy transfer to the powder, reducing aerosolization.

A. Gowning (Donning) Protocol

Objective: Establish a "Clean-to-Dirty" gradient.[1]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b040323?utm_src=pdf-body-img
https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://patents.google.com/patent/US10647730B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 Inspect: Check Tyvek cuffs for tears.[1]

e Inner Glove: Don the first pair of nitrile gloves.[1] Tape the cuff over the lab coat sleeve
(optional but recommended for high-potency handling).[1]

e Outer Glove: Don the second pair. Why? If the outer glove is contaminated during weighing,
you can strip it off and immediately have a protected hand to touch the balance controls.[1]

B. Weighing & Transfer (The Critical Step)

Objective: Containment of fines.[1]

 Static Elimination: Use an ionizing bar or anti-static gun on the weighing boat.[1] Causality:
Preparation B 100 is often static-prone; static discharge causes powder to "jump,” creating
uncontainable aerosols.[1]

e The "Wet" Transfer: If possible, add the solvent to the weighing vessel inside the hood
immediately after weighing, rather than transferring dry powder to a flask.[1] This captures
the dust in the liquid phase immediately.[1]

C. De-Gowning (Doffing)

Objective: Prevent secondary contamination.[1]

e Outer Gloves First: Remove outer gloves inside the fume hood and dispose of them in the
solid waste container.[1]

» Coat Removal: Roll the Tyvek coat outwards (inside out) as you remove it.[1] This traps any
settled dust inside the bundle.[1]

Emergency Response & Disposal
Spill Management (Powder)

Do NOT sweep. Sweeping adds energy and aerosolizes the powder.[1]

o Cover: Gently lay a solvent-dampened paper towel (using a compatible solvent like Ethanol
or water) over the spill.[1]
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o Wipe: Wipe inwards towards the center of the spill.[1]

o Verify: If available, use a UV light (if Preparation B 100 is fluorescent, common with B-
complexes) to check for micro-residues.[1]

Waste Stream Management

Waste Type Classification Disposal Method

Double-bagged in clear
Solid Waste Hazardous Chemical Waste polyethylene.[1] Label "Toxic
Solid - Prep B 100".[1]

Segregate based on solvent
Liquid Waste Solvent/Organic Waste (Halogenated vs. Non-

Halogenated).[1]

Immediate disposal in rigid
Sharps Contaminated Sharps sharps container.[1] Do not

recap needles.

Scientific Validation & Grounding

The protocols above are derived from the NIOSH Hierarchy of Controls and SafeBridge
pharmaceutical handling standards.

e Engineering Controls: The primary barrier is the Fume Hood (Face velocity: 80-100 fpm).[1]
PPE is the last line of defense [1].[1]

o Permeation Dynamics: Nitrile gloves are specified because latex is permeable to many
organic solvents used in drug preparation.[1] Double gloving increases breakthrough time
significantly [2].[1]

References

o Centers for Disease Control and Prevention (CDC/NIOSH). "Hierarchy of Controls."[1]
NIOSH Workplace Safety and Health Topics. [Link]
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e Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment."[1]
OSHA Standards 1910.132. [Link][1]

o National Institutes of Health (NIH). "Guidelines for Research Involving Recombinant or
Synthetic Nucleic Acid Molecules.” (Applied for biological handling context). [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.US10647730B2 - Macrocyclic compounds as TRK kinase inhibitors - Google Patents
[patents.google.com]

¢ To cite this document: BenchChem. [Operational Safety & Logistics: Preparation B 100
(API/Reference Standard)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040323#personal-protective-equipment-for-handling-
preparation-b-100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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